2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,5-difluorophenyl)methyl]-1-propan-2-ylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C16H24F2N2O/c1-12(2)20-7-6-19(11-15(20)5-8-21)10-13-9-14(17)3-4-16(13)18/h3-4,9,12,15,21H,5-8,10-11H2,1-2H3
• InChI Key: JRXOOVCXQUSQDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1CCO)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C16H24F2N2O
• Molecular Weight: 298.37 g/mol

Description

2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. It has been synthesized and studied for its potential applications in scientific research, specifically in the fields of pharmacology and neuroscience.

Mechanism of Action

The mechanism of action of 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol involves its binding to specific receptors in the brain. It has been shown to act as a partial agonist at the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. It also acts as an agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. By modulating the activity of these receptors, 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol has the potential to affect various physiological and behavioral processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol have been studied in various experimental models. It has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to modulate the activity of various signaling pathways in the brain, such as the cAMP-PKA pathway and the ERK1/2 pathway. These effects may be responsible for its ability to regulate neuronal activity and synaptic plasticity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol in lab experiments include its high affinity for specific receptors in the brain, its ability to modulate various signaling pathways, and its potential therapeutic applications. However, there are also some limitations to its use, such as its relatively low solubility in water and its potential toxicity at high doses. Careful consideration should be given to the appropriate experimental conditions and dosages when using this compound in lab experiments.

Future Directions

There are many potential future directions for the study of 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol. Some possible areas of research include:
1. Further investigation of its therapeutic potential in various neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety.
2. Exploration of its effects on synaptic plasticity and neuronal activity in different brain regions.
3. Development of new derivatives or analogs with improved pharmacological properties, such as higher solubility and selectivity for specific receptors.
4. Studies on its potential toxicity and safety profiles in different experimental models.
5. Investigation of its interactions with other drugs or compounds, and its potential synergistic effects.
Conclusion
2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol is a promising compound for scientific research, particularly in the fields of pharmacology and neuroscience. Its high affinity for specific receptors in the brain, ability to modulate various signaling pathways, and potential therapeutic applications make it an attractive candidate for further study. However, careful consideration should be given to its limitations and potential toxicity when using it in lab experiments. Future research in this area may lead to the development of new drugs for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol involves the reaction of 1-(2,5-difluorobenzyl)piperazine with isopropylamine in the presence of ethanol. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. The purity and identity of the compound are confirmed by various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-[4-(2,5-difluorobenzyl)-1-isopropyl-2-piperazinyl]ethanol has been studied for its potential applications in scientific research, specifically in the fields of pharmacology and neuroscience. It has been found to have a high affinity for certain receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT1A receptor. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety.